Cas no 2227976-20-5 (rac-2-(1R,5R)-2-aminobicyclo3.2.0heptan-2-ylacetic acid)

• Product Name: rac-2-(1R,5R)-2-aminobicyclo3.2.0heptan-2-ylacetic acid
• CAS No: 2227976-20-5
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5986735
• PubChem ID: 165518948
• Update Time: 2025-07-02

rac-2-(1R,5R)-2-aminobicyclo3.2.0heptan-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,5R)-2-aminobicyclo3.2.0heptan-2-ylacetic acid
• EN300-1286178
• rac-2-[(1R,5R)-2-aminobicyclo[3.2.0]heptan-2-yl]acetic acid
• 2227976-20-5

• Inchi： 1S/C9H15NO2/c10-9(5-8(11)12)4-3-6-1-2-7(6)9/h6-7H,1-5,10H2,(H,11,12)/t6-,7-,9?/m0/s1
• InChI Key： SXDLRTAYEZZKFR-ASLNEKEESA-N
• SMILES： OC(CC1(CC[C@@H]2CC[C@@H]21)N)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Additional information on rac-2-(1R,5R)-2-aminobicyclo3.2.0heptan-2-ylacetic acid

Introduction to Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic Acid (CAS No. 2227976-20-5)

Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid, identified by its CAS number 2227976-20-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex bicyclic structure and amine functionality, has garnered attention for its potential applications in drug discovery and development.

The< strong>nomenclature of this compound reflects its intricate stereochemistry, with the designation "rac" indicating an equimolar mixture of enantiomers. The bicyclo[3.2.0]heptane core, a fused ring system consisting of three carbon atoms in a cyclopropane ring connected to a five-membered cyclopentane ring, introduces unique conformational constraints that influence the molecule's reactivity and interactions with biological targets.

Recent advancements in computational chemistry have enabled a deeper understanding of the structural and functional properties of Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid. Molecular modeling studies suggest that the amine group at the 2-position plays a crucial role in mediating interactions with protease enzymes, making this compound a promising scaffold for inhibiting various therapeutic targets.

In the realm of drug design, the< strong> stereochemical configuration of this compound is particularly noteworthy. The (1R,5R) designation specifies the absolute configuration at the two stereocenters, which is critical for ensuring biological activity and minimizing off-target effects. This precise stereochemical control is often achieved through asymmetric synthesis techniques, which have seen significant improvements in recent years.

The< strong>pharmacological potential of Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against certain proteases, which are implicated in various pathological processes such as inflammation and cancer progression. The ability to modulate these enzymatic pathways suggests that this molecule could serve as a lead compound for developing novel therapeutics.

One of the most compelling aspects of this compound is its< strong>bioisosteric properties. By incorporating a bicyclic scaffold into a linear structure, Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid mimics the natural substrates of target enzymes while maintaining unique structural features that enhance binding affinity and selectivity. This concept has been successfully applied in other drug development projects, highlighting the versatility of bioisosterism in optimizing molecular properties.

The synthesis of Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid presents several challenges due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cyclizations and chiral auxiliary-assisted constructions have been instrumental in achieving high yields and enantiomeric purity.

The< strong>biological activity of Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid has been further investigated through enzyme kinetic studies. These experiments have revealed that the compound exhibits competitive inhibition against its target proteases, with Ki values in the low nanomolar range. Such high affinity suggests that this molecule could be developed into a potent drug candidate with minimal dosing requirements.

In conclusion, Rac-2-(1R,5R)-2-Aminobicyclo[3.2.0]heptan-2-ylacetic acid (CAS No.2227976-20-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The combination of computational modeling, innovative synthetic techniques, and preclinical research underscores the potential of this compound as a lead for developing novel therapeutics targeting various diseases.